Cas no 13709-46-1 (Praseodymium fluoride)

• Product Name: Praseodymium fluoride
• CAS No: 13709-46-1
• MF: F₃Pr
• MW: 197.902864456177
• MDL: MFCD00016287
• CID: 49426
• PubChem ID: 24867068
• Update Time: 2025-10-30

Praseodymium fluoride Chemical and Physical Properties

Names and Identifiers

• Praseodymium fluoride
• Praseodymium(III) fluoride
• Pr fluoride
• Pr(III)-oxalate decahydrate
• praseodymium oxalate decahydrate
• PRASEODYMIUM OXALATE, HYDROUS
• Praseodymium trifluoride
• PRASEODYMIUM(III) OXALATE HYDRATE
• Praseodymiumoxalatehydrate99.9
• Praseodymoxalat-Decahydrat
• Praseodymium Fluorid
• Praseodymium(Ⅲ) Fluoride
• praseodymiumfluoride(prf3)
• Praseodymium(III) trifluoride
• Praseodymium fluoride, anhydrous
• PRASEODYMIUMFLUORIDE,CRYSTALLINE
• R (REO)
• Praseodymiumtrifluoride
• PRASEODYMIUM FLUORIDE, 99.9%
• DTXSID2065593
• Praseodymium(III)fluoride,anhydrous
• MFCD00016287
• X3MG2Y9URW
• Praseodymium fluoride (PrF3)
• UNII-X3MG2Y9URW
• Praseodymium(III) fluoride, anhydrous
• 13709-46-1
• EINECS 237-254-9
• TRIFLUORO PRASEODYMIUM
• Q2107847
• Praseodymium fluoride (99.9%-Pr) (REO)
• trifluoropraseodymium
• Lead Zirconate (PbZrO3) Sputtering Targets
• DTXCID8034409

• MDL： MFCD00016287
• Inchi： 1S/3FH.Pr/h3*1H;/q;;;+3/p-3
• InChI Key： BOTHRHRVFIZTGG-UHFFFAOYSA-K
• SMILES： [Pr](F)(F)F

Computed Properties

• Exact Mass: 197.9032
• Monoisotopic Mass: 197.902858
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Light blue powder that is easily hygroscopic, hexagonal structure, a = 7.061a · (1a · =0.1nm, the same below), C = 7.218a ·
• Density: 6.2
• Melting Point: 1395°C
• Boiling Point: No data available
• Flash Point: °C
• Water Partition Coefficient: Soluble moderately in strong mineral acids Insoluble in water.
• Stability/Shelf Life: hygroscopic
• PSA: 0
• LogP: 1.26060
• Sensitiveness: Hygroscopic
• Solubility: Insoluble

Praseodymium fluoride Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301,H311,H331
• Warning Statement： P261,P280,P301+P310,P311
• Hazardous Material transportation number：UN 3288
• WGK Germany：3
• Hazard Category Code： R23/24/25;R32
• Safety Instruction： S26;S36/37/39;S45
• Hazardous Material Identification：
• Risk Phrases：R23/24/25;R32
• Safety Term：S26;S36/37/39;S45
• Packing Group：III
• Hazard Level：6.1
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Lanthanide salts Lanthanide fluorides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Praseodymium fluoride

Introduction to Praseodymium Fluoride (CAS No. 13709-46-1)

Praseodymium fluoride, chemically represented as PrF₃, is a compound of significant interest in the field of materials science and chemistry. With a CAS number of 13709-46-1, this inorganic compound has garnered attention due to its unique properties and potential applications. Praseodymium fluoride is a rare earth fluoride that belongs to the lanthanide series, and its chemical and physical characteristics make it valuable for various industrial and research purposes.

The synthesis of praseodymium fluoride typically involves the reaction of praseodymium salts with fluorinating agents under controlled conditions. The compound is known for its high thermal stability and crystalline structure, which makes it suitable for use in high-performance materials. Recent advancements in the synthesis of rare earth fluorides have improved the purity and yield of praseodymium fluoride, opening new avenues for its application in optoelectronics and solid-state devices.

In the realm of optoelectronics, praseodymium fluoride has shown promise as a material for laser systems and phosphors. Its ability to absorb and emit light in specific wavelengths makes it ideal for use in optical fibers and LED technologies. Furthermore, research has demonstrated that praseodymium fluoride can be doped with other elements to enhance its luminescent properties, leading to more efficient light-emitting devices.

Another area where praseodymium fluoride is making strides is in the field of catalysis. The compound's unique electronic configuration allows it to act as a catalyst in various chemical reactions, including those involving organic molecules. Studies have shown that praseodymium fluoride can facilitate the conversion of biomass into biofuels, contributing to sustainable energy solutions. This application is particularly significant in the context of global efforts to reduce carbon emissions and develop renewable energy sources.

Praseodymium fluoride also finds applications in magnetic materials. Its magnetic properties make it useful in the development of advanced magnetic storage devices and sensors. Researchers are exploring ways to integrate praseodymium fluoride into spintronic devices, which leverage the spin of electrons rather than their charge for data storage and processing. This innovation could lead to more efficient and faster computing technologies.

The environmental impact of using praseodymium fluoride is another critical consideration. As a rare earth element, praseodymium is extracted from ores that require significant energy inputs. However, efforts are underway to develop more environmentally friendly extraction methods that minimize waste and reduce energy consumption. Additionally, researchers are investigating ways to recycle praseodymium fluoride from discarded electronics, promoting a circular economy approach.

In conclusion, praseodymium fluoride (CAS No. 13709-46-1) is a versatile compound with a wide range of applications across multiple industries. Its unique properties make it valuable for use in optoelectronics, catalysis, magnetic materials, and more. As research continues to uncover new uses for this compound, its importance in advancing technology and sustainability is likely to grow even further.